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Abstract
This technical guide provides a detailed overview of the core physicochemical properties of

ethylene dimaleate. It is intended to be a comprehensive resource for researchers, scientists,

and professionals involved in drug development and materials science. This document

presents quantitative data in structured tables, details experimental protocols for property

determination, and includes a workflow diagram for its synthesis and characterization.

Introduction
Ethylene dimaleate, with the CAS number 15498-42-7, is an organic compound that serves as

a valuable building block in chemical synthesis. Its structure, featuring two maleate moieties

linked by an ethylene bridge, imparts specific chemical reactivity and physical characteristics

that are of interest in polymer chemistry and as a research chemical. A thorough understanding

of its physicochemical properties is crucial for its application in various scientific and industrial

fields.

Physicochemical Properties
The following tables summarize the key physicochemical properties of ethylene dimaleate,

compiled from various chemical data sources.
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Table 1: General and Physical Properties
Property Value Source(s)

Molecular Formula C₁₀H₁₀O₈ [1][2]

Molecular Weight 258.18 g/mol [1]

Melting Point 110-113 °C [1][2]

Boiling Point 505.3 °C at 760 mmHg [1]

Density 1.458 g/cm³ [1][2]

Flash Point 199.7 °C [1]

Vapor Pressure 1.7E-13 mmHg at 25°C [1]

Table 2: Chemical and Computational Properties
Property Value Source(s)

CAS Number 15498-42-7 [1]

Synonyms

Ethylene glycol dimaleate, 2-

Butenedioic acid (2Z)-, 1,2-

ethanediyl ester

[1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
8 [1]

Rotatable Bond Count 9 [1]

Exact Mass 258.03756727 [1]

LogP -0.64560 [1]

pKa (Predicted) 2.14 ± 0.25 [1]

Experimental Protocols
The following are detailed methodologies for the determination of key physicochemical

properties of ethylene dimaleate. These protocols are based on standard laboratory practices
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for organic compounds.

Determination of Melting Point
The melting point of ethylene dimaleate can be determined using a capillary melting point

apparatus.

Apparatus: Capillary melting point apparatus, capillary tubes (one end sealed), thermometer,

mortar and pestle.

Procedure:

A small sample of ethylene dimaleate is finely ground using a mortar and pestle.

The open end of a capillary tube is pressed into the powdered sample. The tube is then

inverted and tapped gently to pack the solid into the sealed end. A sample height of 2-3

mm is ideal.

The filled capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rapid rate initially to determine an approximate melting range.

The apparatus is allowed to cool, and a fresh sample is prepared.

The sample is then heated at a slower rate (1-2 °C per minute) as the temperature

approaches the approximate melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

completion of melting. The melting point is reported as a range.

Determination of Boiling Point
Due to its high boiling point, the determination of the boiling point of ethylene dimaleate
requires distillation under reduced pressure to prevent decomposition. The boiling point at
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atmospheric pressure is often a calculated value. For experimental determination, a micro-

boiling point method can be employed.

Apparatus: Thiele tube or oil bath, small test tube, capillary tube (sealed at one end),

thermometer, rubber band.

Procedure:

A few drops of ethylene dimaleate are placed in a small test tube.

A capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or an oil bath filled with a high-

boiling point liquid (e.g., silicone oil).

The bath is heated gently and evenly.

As the boiling point is approached, a stream of bubbles will emerge from the open end of

the capillary tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Solubility
The solubility of ethylene dimaleate can be assessed in various solvents to establish a

solubility profile.

Apparatus: Test tubes, vortex mixer, analytical balance, various solvents (e.g., water,

ethanol, acetone, dichloromethane, hexane).
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Procedure:

A predetermined amount of ethylene dimaleate (e.g., 10 mg) is weighed and placed into

a series of test tubes.

A small volume (e.g., 1 mL) of a specific solvent is added to each test tube.

The test tubes are agitated using a vortex mixer for a set period (e.g., 1-2 minutes) at

room temperature.

The mixture is visually inspected for the dissolution of the solid. If the solid dissolves

completely, it is recorded as "soluble."

If the solid does not dissolve, the mixture can be gently heated to assess temperature

effects on solubility.

If the solid remains undissolved, it is recorded as "insoluble" or "sparingly soluble"

depending on the degree of dissolution. The process is repeated for each solvent.

Synthesis and Characterization Workflow
While specific biological signaling pathways for ethylene dimaleate are not well-documented,

a logical workflow for its synthesis and subsequent physicochemical characterization is crucial

for its application in research and development. The following diagram illustrates this workflow.

Workflow for the synthesis and physicochemical characterization of ethylene dimaleate.

Biological Context and Applications
Currently, there is limited specific information available in the public domain regarding the direct

biological activities or signaling pathways of ethylene dimaleate. Its primary utility appears to

be as a monomer in polymerization reactions and as a chemical intermediate in the synthesis

of more complex molecules. Further research is required to elucidate any potential roles in

biological systems or drug development.

Conclusion
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This technical guide has provided a consolidated source of information on the physicochemical

properties of ethylene dimaleate. The tabulated data offers a quick reference for its key

characteristics, while the detailed experimental protocols provide a foundation for its laboratory

analysis. The included workflow diagram illustrates the logical progression from synthesis to

characterization. This document serves as a valuable resource for scientists and researchers

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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